Cas no 400774-96-1 (6-morpholin-4-yl-pyridin-2-ylamine)

• Product Name: 6-morpholin-4-yl-pyridin-2-ylamine
• CAS No: 400774-96-1
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• MDL: MFCD18483100
• CID: 2145715
• PubChem ID: 18771860
• Update Time: 2025-06-29

6-morpholin-4-yl-pyridin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 6-morpholin-4-yl-pyridin-2-ylamine
• 6-morpholin-4-ylpyridin-2-amine
• KS-9102
• 2-amino-6-morpholinopyridine
• 400774-96-1
• W15668
• 6-morpholinopyridin-2-amine
• A1-01379
• CS-0047283
• AKOS006373265
• 2-amino-6-(morpholino)pyridine
• 6-(4-Morpholinyl)-2-pyridinamine
• DB-296630
• MFCD18483100
• LEZFYYWHNXICNC-UHFFFAOYSA-N
• 6-(morpholin-4-yl)pyridin-2-amine
• DTXSID30596148
• SCHEMBL246968
• 2-Pyridinamine, 6-(4-morpholinyl)-
• DTXCID20546910

• MDL： MFCD18483100
• Inchi： 1S/C9H13N3O/c10-8-2-1-3-9(11-8)12-4-6-13-7-5-12/h1-3H,4-7H2,(H2,10,11)
• InChI Key： LEZFYYWHNXICNC-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC=C(N)N=2)CC1

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.4Ų

Additional information on 6-morpholin-4-yl-pyridin-2-ylamine

Professional Introduction to Compound with CAS No 400774-96-1 and Product Name 6-morpholin-4-yl-pyridin-2-ylamine

The compound with the CAS number 400774-96-1 and the product name 6-morpholin-4-yl-pyridin-2-ylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both morpholine and pyridine moieties in its molecular structure imparts distinct pharmacological properties, making it a promising candidate for further investigation.

Recent research in the domain of 6-morpholin-4-yl-pyridin-2-ylamine has highlighted its role as a key intermediate in the synthesis of various bioactive molecules. The morpholine ring, known for its ability to enhance solubility and metabolic stability, plays a crucial role in modulating the pharmacokinetic profile of the compound. This feature is particularly valuable in the development of orally administered drugs, where bioavailability is a critical factor. Additionally, the pyridine moiety contributes to the compound's binding affinity for biological targets, making it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of 6-morpholin-4-yl-pyridin-2-ylamine is its versatility in medicinal chemistry. Researchers have demonstrated its utility in generating derivatives with enhanced pharmacological properties. For instance, modifications at the nitrogen atoms of the morpholine and pyridine rings have led to compounds with improved selectivity and reduced side effects. These findings align with the broader trend in drug discovery towards developing molecules that are both effective and well-tolerated by patients.

The compound's potential extends beyond its role as a synthetic intermediate. Studies have indicated that 6-morpholin-4-yl-pyridin-2-ylamine exhibits promising biological activity across multiple therapeutic areas. In particular, its interaction with certain enzymes and receptors has been explored in the context of treating neurological disorders. The morpholine moiety's ability to cross the blood-brain barrier has opened up new avenues for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, preliminary data suggest that this compound may have anti-inflammatory properties, making it a candidate for addressing chronic inflammatory diseases.

Advances in computational chemistry have further enhanced our understanding of 6-morpholin-4-yl-pyridin-2-ylamine's behavior. Molecular modeling studies have provided insights into its binding mechanisms and interactions with biological targets. These simulations have been instrumental in guiding the design of more potent and selective analogs. By leveraging computational tools, researchers can predict the pharmacological outcomes of structural modifications before conducting expensive experimental trials. This approach not only accelerates drug discovery but also reduces the environmental impact associated with traditional trial-and-error methods.

The synthesis of 6-morpholin-4-yl-pyridin-2-ylamine itself is another area where innovation has been significant. Modern synthetic methodologies have enabled more efficient and scalable production processes. Catalytic reactions, in particular, have played a pivotal role in streamlining the synthesis while maintaining high yields and purity standards. These advancements are crucial for ensuring that pharmaceutical companies can produce this compound on an industrial scale without compromising quality.

Regulatory considerations also play a vital role in the development and commercialization of 6-morpholin-4-yl-pyridin-2-ylamine. Compliance with international standards ensures that the compound meets safety and efficacy requirements before reaching patients. Regulatory agencies often require extensive preclinical data to support the use of new chemical entities in drug development. The growing body of research on 6-morpholin-4-yl-pyridin-2-ylamine provides a strong foundation for meeting these regulatory demands.

Future directions for research on 6-morpholin-4-yl-pyridin-2-ylamine include exploring its potential in combination therapies. The synergistic effects of combining multiple compounds can lead to more effective treatments with fewer side effects. Additionally, investigating its role in personalized medicine is another exciting avenue. By understanding how individual genetic profiles influence responses to this compound, researchers can develop tailored treatment strategies that maximize therapeutic benefits.

In conclusion, 6-morpholin-4-ylyl-pyridin -2 - ylamine (CAS No 400774 -96 -1) represents a significant contribution to pharmaceutical chemistry. Its unique structural features, combined with promising biological activity, make it a valuable asset in drug development efforts. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in addressing unmet medical needs.